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Compound of Interest

Compound Name: [2,2'-Bipyridin]-6-amine

Cat. No.: B067492

An In-depth Technical Guide to [2,2'-Bipyridin]-6-amine

Introduction

[2,2'-Bipyridin]-6-amine, a heterocyclic aromatic compound, is a derivative of 2,2'-bipyridine, a
well-known chelating agent in coordination chemistry. The introduction of an amino group at the
6-position modifies its electronic properties and potential as a ligand, making it a compound of
interest for researchers in materials science and drug discovery. The bipyridine scaffold is a
privileged structure in medicinal chemistry, with various derivatives showing a range of
biological activities.[1] This guide provides a comprehensive overview of the known properties,
synthesis, and potential applications of [2,2'-Bipyridin]-6-amine.

Chemical and Physical Properties

The following tables summarize the key chemical and physical properties of [2,2'-Bipyridin]-6-
amine.

Table 1: General Information and Identifiers
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Property Value Source

IUPAC Name 6-pyridin-2-ylpyridin-2-amine [2]

6-Amino-2,2'-bipyridine, 2,2'-
Synonyms o ) [3]
bipyridin-6-amine

CAS Number 178039-84-4 [3][4]
Molecular Formula C1oHoN3 [2][4]
Molecular Weight 171.20 g/mol [2][5]
Appearance White to off-white solid [3]

Property Value Source
Melting Point 122-123 °C [5]
Boiling Point 354.953 °C at 760 mmHg [5]
Density 1.193 g/cm3 [5]
Flash Point 195.663 °C [5]

Room temperature, in an inert
Storage Temperature atmosphere, kept in a dark [3]

place

Spectroscopic Data
Nuclear Magnetic Resonance (NMR)

The following are the reported *H and 3C NMR spectral data for [2,2'-Bipyridin]-6-amine.
e 'HNMR (500 MHz, CDCls, ppm): & 8.65 (s, 1H), 8.25 (d, 1H, J = 7.9 Hz), 7.79-7.76 (m, 1H),

7.71-7.70 (m, 1H), 7.57 (t, 1H, J = 7.1 Hz), 7.26 (t, 1H, J = 7.1 Hz), 6.65 (d, 1H, J = 7.9 Hz),
4.53 (br, 2H).[3]
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e 13C NMR (125 MHz, CDCls, ppm): 6 157.97, 156.38, 154.57, 149.11, 138.58, 136.73,
123.31, 120.94, 111.59, 108.87.[3]

Reactivity and Applications
Coordination Chemistry

As a derivative of 2,2'-bipyridine, [2,2'-Bipyridin]-6-amine is expected to act as a bidentate
ligand, coordinating with various transition metals through its two nitrogen atoms.[6] The
presence of the amino group can influence the electronic properties of the resulting metal
complexes. The lone pair of electrons on the nitrogen of the amine group enables it to act as a
ligand and form dative covalent bonds with transition metal ions, potentially leading to the
formation of colored complex ions.[7]

Fluorescent Properties

Studies on amino-substituted bipyridines have shown that 6-amino-substituted derivatives
exhibit strong fluorescence.[8] For instance, 6-amino-6'-chloro-2,2'-bipyridine displays a strong
emission at a maximum wavelength (Amax) of 429.0 nm with a quantum yield (®) of 0.78 in
ethanol.[8] This suggests that [2,2'-Bipyridin]-6-amine may also possess interesting
photophysical properties.

Potential in Drug Discovery

The bipyridine scaffold is a recognized "privileged structure” in medicinal chemistry, with
derivatives showing a wide range of biological activities including anticancer, anti-inflammatory,
and antimicrobial properties.[1] While specific applications of [2,2'-Bipyridin]-6-amine in drug
discovery are not extensively documented, related compounds have been investigated. For
example, some bipyridine derivatives have shown cytotoxic effects against cancer cell lines.[9]
The amino group is a key pharmacophore in many bioactive molecules and can participate in
hydrogen bonding with biological targets.[1]

Experimental Protocols
Synthesis of [2,2'-Bipyridin]-6-amine

A common method for the synthesis of [2,2'-Bipyridin]-6-amine involves the amination of 6-
bromo-2,2'-bipyridine.[3]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42446705.htm
https://www.benchchem.com/product/b067492?utm_src=pdf-body
https://en.wikipedia.org/wiki/Transition_metal_complexes_of_2,2%27-bipyridine
https://chemrevise.org/wp-content/uploads/2018/11/6-10-amines.pdf
https://pubs.rsc.org/en/content/articlelanding/1996/p2/p29960000613
https://pubs.rsc.org/en/content/articlelanding/1996/p2/p29960000613
https://www.benchchem.com/product/b067492?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_2_Ethoxy_2_3_bipyridin_6_amine_in_the_Landscape_of_Bioactive_Pyridines.pdf
https://www.benchchem.com/product/b067492?utm_src=pdf-body
https://www.benchchem.com/pdf/No_Direct_Applications_of_2_ethoxy_2_3_bipyridin_6_amine_in_Drug_Discovery_Found.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_2_Ethoxy_2_3_bipyridin_6_amine_in_the_Landscape_of_Bioactive_Pyridines.pdf
https://www.benchchem.com/product/b067492?utm_src=pdf-body
https://www.benchchem.com/product/b067492?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42446705.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Materials:

e 6-bromo-2,2'-bipyridine

o Copper(l) oxide (Cuz0)

o Ethylene glycol

e Ammonia (NH3s)

¢ Dichloromethane (DCM)

o Saturated brine

e Anhydrous Magnesium Sulfate (MgSQOa)

 Silica gel

e Hexane

o Ethyl acetate

Procedure:

A mixture of 6-bromo-2,2'-bipyridine (3.0 mmol, 705 mg) and Cuz20 (0.01 mmol, 1.0 mg) in
ethylene glycol is added to an autoclave.[3]

e The reaction system is charged with NHs to 10 atm at a pressure of 110 atm.[3]
» After the reaction is complete, the mixture is cooled to room temperature.[3]
o Water is added, and the aqueous phase is extracted with dichloromethane (DCM).[3]

e The organic layers are combined, washed with saturated brine, and dried over anhydrous
MgSO0a.[3]

e The solvent is evaporated under reduced pressure.[3]
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e The crude product is purified by column chromatography using silica gel as the stationary
phase and a mixture of hexane and ethyl acetate (1:1) as the eluent to yield the final product
as a white solid.[3]

Visualizations
Synthesis Workflow
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Caption: Synthesis workflow for [2,2'-Bipyridin]-6-amine.
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Postulated Signaling Pathway Inhibition

Bipyridine derivatives have been hypothesized to interfere with signaling pathways such as the
NF-kB pathway, which is implicated in inflammation and cell survival.[1]
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Caption: Postulated inhibition of the NF-kB pathway.
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Safety Information

While a specific safety data sheet (SDS) for [2,2'-Bipyridin]-6-amine is not readily available,
data for the parent compound, 2,2'-bipyridine, can provide guidance on handling.

e Hazards: Toxic if swallowed or in contact with skin.[10]

o Precautions: Wash skin thoroughly after handling. Do not eat, drink, or smoke when using
this product. Wear protective gloves and clothing.[10]

o First Aid: If swallowed, immediately call a poison center or doctor. If on skin, wash with plenty
of water.[10]

It is crucial to handle [2,2'-Bipyridin]-6-amine in a well-ventilated area, using appropriate
personal protective equipment, including safety goggles, gloves, and a lab coat.

Conclusion

[2,2'-Bipyridin]-6-amine is a versatile compound with established physical, chemical, and
spectroscopic properties. Its synthesis is well-documented, and its structural similarity to other
bioactive bipyridines suggests potential for further investigation in medicinal chemistry and
materials science. Researchers and drug development professionals may find this compound
to be a valuable building block for the synthesis of novel ligands, metal complexes, and
potential therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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